5,6-Dimethyl-3-oxo-3,4-dihydropyrazine-2-carboxamide
Overview
Description
5,6-Dimethyl-3-oxo-3,4-dihydropyrazine-2-carboxamide is a synthetic compound that has been widely used in scientific research. It is also known by its chemical name, DMOCO. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in different fields.
Mechanism of Action
The mechanism of action of DMOCO is not fully understood. However, it is believed to inhibit the activity of certain enzymes involved in metabolic pathways. DMOCO has been shown to inhibit the activity of pyruvate dehydrogenase, which is involved in the conversion of pyruvate to acetyl-CoA. This inhibition leads to a decrease in ATP production, which can affect the growth and survival of cancer cells and bacteria.
Biochemical and Physiological Effects:
DMOCO has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and bacteria, induce apoptosis, and reduce inflammation. DMOCO has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
DMOCO has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It is also stable and can be stored for long periods of time. However, DMOCO has some limitations for lab experiments. It has low solubility in water, which can affect its bioavailability. It also has low selectivity, which can lead to off-target effects.
Future Directions
There are several future directions for the study of DMOCO. One direction is to study its potential as a drug candidate for the treatment of cancer, bacterial infections, and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail to understand its effects on metabolic pathways. Further studies are also needed to optimize the synthesis method of DMOCO and improve its selectivity and bioavailability.
Conclusion:
In conclusion, DMOCO is a synthetic compound that has been widely used in scientific research. It has been studied for its potential as a drug candidate for the treatment of cancer, bacterial infections, and neurodegenerative diseases. DMOCO has been shown to inhibit the growth of cancer cells and bacteria, induce apoptosis, and reduce inflammation. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. However, further studies are needed to optimize the synthesis method of DMOCO and improve its selectivity and bioavailability.
Scientific Research Applications
DMOCO has been used in various scientific research studies. It has been studied as a potential drug candidate for the treatment of cancer, bacterial infections, and neurodegenerative diseases. DMOCO has been shown to inhibit the growth of cancer cells and bacteria by interfering with their metabolic pathways. It has also been studied for its neuroprotective effects in animal models of neurodegenerative diseases.
properties
IUPAC Name |
5,6-dimethyl-2-oxo-1H-pyrazine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O2/c1-3-4(2)10-7(12)5(9-3)6(8)11/h1-2H3,(H2,8,11)(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOYIEGLEXWYCCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(C(=O)N1)C(=O)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40302353 |
Source
|
| Record name | 5,6-dimethyl-3-oxo-3,4-dihydropyrazine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40302353 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
90000-71-8 |
Source
|
| Record name | 90000-71-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=150423 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5,6-dimethyl-3-oxo-3,4-dihydropyrazine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40302353 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Dinaphtho[8,1,2-abc:8',1',2'-jkl]coronene](/img/structure/B1607037.png)